Cas no 2172009-79-7 (tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate
• CAS No: 2172009-79-7
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5465871
• PubChem ID: 132427854
• Update Time: 2025-10-29

tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-formylthiophen-3-yl)methyl]carbamate
• tert-Butyl ((2-formylthiophen-3-yl)methyl)carbamate
• starbld0048457
• Z3033560079
• tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate

• Inchi： 1S/C11H15NO3S/c1-11(2,3)15-10(14)12-6-8-4-5-16-9(8)7-13/h4-5,7H,6H2,1-3H3,(H,12,14)
• InChI Key： JLAUULPUTHVZFZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.07726451 g/mol
• Monoisotopic Mass: 241.07726451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6
• Molecular Weight: 241.31

Additional information on tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate

tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate (CAS No. 2172009-79-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate (CAS No. 2172009-79-7) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often abbreviated as N-Boc-2-formylthiophene-3-methylamine, serves as a critical building block in the synthesis of complex molecules, particularly in drug discovery and material science. Its thiophene backbone and formyl functionality make it a valuable precursor for further chemical modifications.

The growing interest in CAS 2172009-79-7 aligns with the broader trends in heterocyclic chemistry and medicinal chemistry, where researchers are increasingly focusing on sustainable synthesis methods and green chemistry principles. As the demand for high-purity intermediates rises, this compound has become a subject of exploration for its potential in catalysis, bioconjugation, and peptide synthesis. Its Boc-protected amine group further enhances its utility in protecting group strategies, a hot topic in modern organic synthesis.

One of the most frequently asked questions about tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate revolves around its synthetic routes. Commonly, it is prepared via multistep organic reactions involving thiophene derivatives and carbamate formation. Researchers often inquire about its stability under various conditions, as well as its solubility profile, which is crucial for reaction planning. The compound’s melting point and spectroscopic data (e.g., NMR, IR) are also widely discussed in academic and industrial forums.

In the context of drug development, CAS 2172009-79-7 has been explored as a key intermediate for small molecule inhibitors and biologically active compounds. Its thiophene moiety is particularly attractive for designing kinase inhibitors and GPCR modulators, which are central to cancer research and neurological disorders. This aligns with the current focus on personalized medicine and targeted therapies, making the compound a relevant topic in biomedical literature.

From a commercial perspective, the availability of tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate is often linked to its supply chain reliability and cost-effectiveness. Suppliers and manufacturers emphasize its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical GMP standards. Additionally, its scalability in production is a recurring theme in industrial chemistry discussions, especially for bulk API synthesis.

Environmental and safety considerations are also pivotal when handling CAS 2172009-79-7. While it is not classified as a hazardous material, proper laboratory practices such as glove use and ventilation are recommended. This reflects the broader shift toward responsible chemical handling and waste reduction, which are increasingly prioritized in academic and industrial settings.

In summary, tert-butyl N-(2-formylthiophen-3-yl)methylcarbamate (CAS No. 2172009-79-7) stands out as a multifaceted compound with applications spanning drug discovery, material science, and catalysis. Its structural versatility and synthetic utility ensure its continued relevance in cutting-edge research. As the scientific community delves deeper into customized chemical solutions, this compound is poised to remain a cornerstone in advanced organic synthesis.